Cas no 1638768-79-2 (6-bromo-5-iodo-1H-indole)

• Product Name: 6-bromo-5-iodo-1H-indole
• CAS No: 1638768-79-2
• MF: C₈H₅BrIN
• MW: 321.9404733181
• CID: 5271557
• Update Time: 2026-03-09

6-bromo-5-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-bromo-5-iodo-
• 6-bromo-5-iodo-1H-indole

• Inchi： 1S/C8H5BrIN/c9-6-4-8-5(1-2-11-8)3-7(6)10/h1-4,11H
• InChI Key： YIEGGVRQVSJXFM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(I)C(Br)=C2)C=C1

Additional information on 6-bromo-5-iodo-1H-indole

6-bromo-5-iodo-1H-indole (CAS No. 1638768-79-2): A Versatile Intermediate in Pharmaceutical Research

6-bromo-5-iodo-1H-indole (CAS No. 1638768-79-2) is a highly valuable intermediate in the field of pharmaceutical research and development. This compound, characterized by its unique bromine and iodine substituents on the indole ring, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery. The versatility of 6-bromo-5-iodo-1H-indole lies in its ability to undergo a wide range of chemical transformations, making it an essential building block for the development of novel therapeutic agents.

The indole scaffold is a fundamental structure in many biologically active compounds, including natural products and synthetic drugs. The presence of bromine and iodine substituents on the indole ring provides multiple handles for further functionalization, enabling chemists to tailor the properties of the final product. Recent advancements in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination, have further expanded the utility of 6-bromo-5-iodo-1H-indole in the synthesis of complex molecules.

In the context of drug discovery, 6-bromo-5-iodo-1H-indole has been utilized as a key intermediate in the development of compounds targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against cancer cells by modulating specific signaling pathways. One notable example is the synthesis of indole-based inhibitors of protein kinases, which are crucial enzymes involved in cell proliferation and survival. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as novel anticancer agents.

Beyond oncology, 6-bromo-5-iodo-1H-indole has also found applications in the development of drugs for neurological disorders. Indole derivatives have been shown to possess neuroprotective properties and can be used to treat conditions such as Alzheimer's disease and Parkinson's disease. The ability to introduce diverse functional groups onto the indole ring through 6-bromo-5-iodo-1H-indole allows for the fine-tuning of pharmacological properties, enhancing both efficacy and safety profiles.

The synthetic accessibility of 6-bromo-5-iodo-1H-indole has been significantly improved by recent developments in synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivity, making it easier for researchers to incorporate this intermediate into their synthetic routes. Additionally, green chemistry approaches have been explored to minimize environmental impact while maintaining high efficiency.

In addition to its role as an intermediate, 6-bromo-5-iodo-1H-indole itself has been studied for its biological activities. Preliminary investigations have revealed that this compound exhibits moderate inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications. However, further research is needed to fully understand its mechanism of action and optimize its properties for clinical use.

The future prospects for 6-bromo-5-iodo-1H-indole are promising. As new synthetic methods continue to be developed and refined, the range of bioactive molecules that can be synthesized using this intermediate will expand. This will not only accelerate drug discovery but also contribute to our understanding of biological processes at a molecular level.

In conclusion, 6-bromo-5-iodo-1H-indole (CAS No. 1638768-79-2) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an indispensable tool for chemists working on the discovery and optimization of novel therapeutic agents. As research in this area progresses, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.